Cas no 1510168-67-8 (3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 1510168-67-8
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5684926
• PubChem ID: 79118594
• Update Time: 2025-05-21

3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• CS-0305649
• 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• 1510168-67-8
• AKOS017669479
• EN300-1850662
• Benzenepropanenitrile, 4-fluoro-β-hydroxy-2-methyl-
• 4-Fluoro-β-hydroxy-2-methylbenzenepropanenitrile
• A-hydroxy-2-methyl-
• G72979
• Benzenepropanenitrile, 4-fluoro-

• Inchi： 1S/C10H10FNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6,10,13H,4H2,1H3
• InChI Key： GRSLIJHBIQFTGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CC#N)O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±37.0 °C(Predicted)
• pka: 12.95±0.20(Predicted)

Additional information on 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile

3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile: A Comprehensive Overview

3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile, also known by its CAS No. 1510168-67-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a hydroxynitrile functional group. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The chemical structure of 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile consists of a central propanenitrile chain attached to a substituted phenyl group. The phenyl ring is substituted with a fluorine atom at the para position and a methyl group at the ortho position. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most promising applications of 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile lies in its ability to act as a precursor for more complex molecules. Its hydroxynitrile group can undergo various transformations, such as oxidation or reduction, to yield derivatives with enhanced bioactivity. For instance, researchers have explored the use of this compound in the synthesis of novel antibiotics and anticancer agents. These studies have demonstrated that the compound's structural flexibility allows for the creation of molecules with improved pharmacokinetic profiles.

In addition to its role in drug development, 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile has also found applications in materials science. Its aromatic ring and nitrile group make it suitable for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Recent advancements in polymer synthesis have leveraged this compound's unique characteristics to develop high-performance polymers for use in electronics and aerospace industries.

The synthesis of 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile typically involves multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, making this compound more accessible for large-scale production. These methods often involve coupling reactions or catalytic processes that exploit the reactivity of the nitrile and hydroxyl groups.

From an environmental perspective, understanding the fate and transport of 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

In conclusion, 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanenitrile, with its CAS No. 1510168-67-8, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.